Cas no 2097921-51-0 (N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product name: N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 2097921-51-0
• MF: C₁₆H₁₉NO₅S₂
• MW: 369.455762147903
• CID: 5474031
• PubChem ID: 126850505

N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• S-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido
• N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• 2097921-51-0
• AKOS032465061
• F6194-1287
• N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• Inchi： 1S/C16H19NO5S2/c1-16(18,9-12-4-7-23-10-12)11-17-24(19,20)13-2-3-14-15(8-13)22-6-5-21-14/h2-4,7-8,10,17-18H,5-6,9,11H2,1H3
• InChI Key： NBZJKJRJNODGGW-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(NCC(C)(CC1=CSC=C1)O)(=O)=O

Computed Properties

• Exact Mass: 369.07046505g/mol
• Monoisotopic Mass: 369.07046505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 122Ų

Additional information on N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Research Brief on N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 2097921-51-0)

Recent studies on the compound N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 2097921-51-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has garnered attention due to its unique structural features, which combine a benzodioxine moiety with a thiophene-based side chain, suggesting possible interactions with various biological targets. The compound's CAS number, 2097921-51-0, serves as a critical identifier in pharmacological databases and research literature.

The primary focus of current research has been on elucidating the compound's mechanism of action and its efficacy in preclinical models. Initial findings indicate that N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide exhibits promising activity as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to investigate its binding affinity with target proteins, revealing high specificity and potential for further optimization.

In addition to its biochemical properties, the compound's pharmacokinetic profile has been a subject of investigation. Studies have demonstrated favorable absorption and distribution characteristics, with moderate metabolic stability in vitro. However, challenges remain in optimizing its bioavailability and minimizing off-target effects, which are currently being addressed through structural modifications and formulation strategies. These efforts are documented in recent patent applications and peer-reviewed publications, underscoring the compound's translational potential.

The therapeutic applications of N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide are being explored across multiple disease areas. Notably, its anti-inflammatory properties have shown efficacy in animal models of rheumatoid arthritis, while its neuroprotective effects are being evaluated in contexts such as Parkinson's disease. These findings are supported by robust in vivo data, though further clinical validation is required to assess its safety and efficacy in human subjects.

From a synthetic chemistry perspective, recent advancements have improved the scalability and yield of the compound's production. Novel synthetic routes have been developed to address previous limitations in the introduction of the thiophene moiety and the sulfonamide group, as detailed in recent organic chemistry journals. These methodological improvements are critical for enabling larger-scale studies and eventual commercial production, should the compound progress through the drug development pipeline.

In conclusion, N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide represents an exciting area of research in medicinal chemistry. While significant progress has been made in understanding its biological activity and therapeutic potential, further studies are needed to fully characterize its clinical applicability. The compound's unique structural features and promising preclinical data position it as a strong candidate for continued investigation in the development of novel pharmacological interventions.